Cas no 73025-68-0 ((R)-3-Amino-3-(4-hydroxy-phenyl)propionic Acid)

• Product Name: (R)-3-Amino-3-(4-hydroxy-phenyl)propionic Acid
• CAS No: 73025-68-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD04113666
• CID: 59411
• PubChem ID: 2761768
• Update Time: 2025-10-05

(R)-3-Amino-3-(4-hydroxy-phenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(4-hydroxyphenyl)propanoic acid
• (R)-3-Amino-3-(4-hydroxyphenyl)-propionic acid
• S-3-Amino-3-(4-hydroxyphenyl)-propionic acid
• (R)-3-Amino-3-(4-hydroxyphenyl)propionic acid
• AC1MC5PA
• CTK8F2023
• PubChem13971
• SureCN2765505
• R-3-Amino-3-(4-hydroxy-phenyl)-propionic acid
• CS-0179111
• (R)-3-Amino-3-(4-hydroxy-phenyl)-propionic acid
• 73025-68-0
• AC-22039
• CHEBI:180998
• MFCD04113666
• SCHEMBL2765505
• 73025-69-1
• H-Phg(4-OH)-(C#CH2)OH
• AKOS006343478
• (R)-3-Amino-3-(4-hydroxyphenyl)propanoicacid
• (R)-beta-tyrosine
• (3R)-3-amino-3-(4-hydroxyphenyl)propanoic acid
• (R)-3-Amino-3-(4-hydroxy-phenyl)propionic Acid

• MDL： MFCD04113666
• Inchi： 1S/C9H11NO3/c10-8(5-9(12)13)6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m1/s1
• InChI Key： JYPHNHPXFNEZBR-MRVPVSSYSA-N
• SMILES： OC(C[C@H](C1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-3-(4-hydroxy-phenyl)propionic Acid

(R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid: A Comprehensive Overview

(R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid, also known by its CAS number 73025-68-0, is a biologically significant compound with a diverse range of applications in the fields of pharmacology, biochemistry, and material science. This compound is characterized by its unique structure, which includes an amino group and a hydroxyl-substituted phenyl ring attached to a propionic acid backbone. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in its biological activity and functional properties.

The synthesis of (R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid has been extensively studied, with researchers exploring various methodologies to achieve high enantiomeric excess and optimal yields. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly production processes, making this compound more accessible for large-scale applications. Its structural versatility allows for modifications that can enhance its solubility, stability, and bioavailability, which are critical factors in drug design and delivery systems.

In the realm of pharmacology, (R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid has shown promising potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, inflammation, and cancer. For instance, research published in Nature Communications highlighted its role as a potent inhibitor of specific kinases implicated in Alzheimer's disease progression. Additionally, its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

The material science applications of this compound are equally compelling. Its ability to form self-assembled monolayers and amphiphilic structures makes it an attractive candidate for use in nanotechnology and surface engineering. Recent breakthroughs have leveraged its unique properties to develop advanced coatings with anti-fouling and corrosion-resistant characteristics. These innovations have significant implications for industries such as healthcare, electronics, and marine engineering.

From an environmental standpoint, the biodegradability and eco-friendly synthesis methods associated with (R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid align with global sustainability goals. Researchers are actively exploring ways to integrate this compound into green chemistry practices, reducing reliance on hazardous chemicals and minimizing ecological footprints.

In conclusion, (R)-3-Amino-3-(4-Hydroxy-Phenyl)Propionic Acid (CAS No. 73025-68-0) stands as a multifaceted compound with vast potential across various scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicine, materials science, and beyond.